4-(3-Fluoro-4-hydroxyphenyl)-2-nitrophenol, 95%

• IUPAC Name: 4-(3-fluoro-4-hydroxyphenyl)-2-nitrophenol
• InChI: InChI=1S/C12H8FNO4/c13-9-5-7(1-3-11(9)15)8-2-4-12(16)10(6-8)14(17)18/h1-6,15-16H
• InChI Key: URRMZFVHLMEXFA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C2=CC(=C(C=C2)O)F)[N+](=O)[O-])O
• Molecular Formula: C12H8FNO4
• DSSTOX Substance ID: DTXSID20686244
• Molecular Weight: 249.19 g/mol
• CAS RN: 1261923-11-8

Description

4-(3-Fluoro-4-hydroxyphenyl)-2-nitrophenol, 95% (4FHP-2NP 95%) is a synthetic compound with a wide range of applications in scientific research. It is a white crystalline solid with a melting point of 66-68°C and a boiling point of 270-272°C. It is soluble in water, ethanol, and methanol, and is insoluble in non-polar solvents such as hexane. 4FHP-2NP 95% is also known as 4-fluoro-2-nitrophenol and is commonly used in the synthesis of various compounds, including pharmaceuticals, pesticides, and dyes.

Mechanism of Action

4FHP-2NP 95% is an organic compound that is used in the synthesis of various compounds. It acts as a nucleophile, meaning it can react with electrophiles to form covalent bonds. The reaction is facilitated by the presence of a catalytic amount of sodium nitrite. This reaction is known as a nucleophilic aromatic substitution and is used in the synthesis of various compounds.
Biochemical and Physiological Effects
4FHP-2NP 95% is a synthetic compound and has not been studied for its biochemical or physiological effects. However, it is known to be a non-toxic compound, and is not expected to have any adverse effects on humans or animals.

Advantages and Limitations for Lab Experiments

4FHP-2NP 95% is a versatile compound that is widely used in scientific research. It is non-toxic and has a low boiling point, making it suitable for use in lab experiments. Additionally, it is soluble in water, ethanol, and methanol, and is insoluble in non-polar solvents such as hexane. However, it is important to note that 4FHP-2NP 95% is a synthetic compound and may be difficult to obtain in large quantities.

Future Directions

Due to its versatile properties, 4FHP-2NP 95% is a promising compound for further research. Potential future directions include the development of new synthetic methods for the synthesis of 4FHP-2NP 95%, the exploration of its potential applications in the synthesis of pharmaceuticals, pesticides, and dyes, and the evaluation of its potential biochemical and physiological effects. Additionally, further research could be conducted to explore its potential uses in the preparation of polymers and in the manufacture of dyes and pigments.

Synthesis Methods

4FHP-2NP 95% can be synthesized from 4-fluoro-2-nitrobenzaldehyde and 4-hydroxybenzaldehyde. The two aldehydes are reacted in an aqueous solution of sodium hydroxide to form 4FHP-2NP 95%. The reaction is carried out in the presence of a catalytic amount of sodium nitrite. The reaction is typically carried out at room temperature and is complete within 1 hour. The product is then isolated by filtration and recrystallized from ethanol.

Scientific Research Applications

4FHP-2NP 95% is widely used in scientific research due to its versatile properties. It is used in the synthesis of pharmaceuticals, pesticides, and dyes. It is also used as a starting material for the synthesis of various compounds, including organic acids, esters, and amines. Additionally, it is used in the preparation of polymers and in the manufacture of dyes and pigments.